Cas no 2034429-59-7 (4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine)

4-(Thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine is a sulfonamide-based compound featuring a piperidine core substituted with a thiophen-3-yloxy group and a 2-(trifluoromethyl)benzenesulfonyl moiety. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The thiophene ring contributes to potential π-stacking interactions, while the sulfonyl group enhances binding affinity in target interactions. Such characteristics make it a promising intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting CNS or enzyme inhibition pathways. Its well-defined synthetic route allows for scalable production with high purity, supporting research applications in drug discovery and pharmacological studies.

4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine structure

2034429-59-7 structure

Product Name:4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine

CAS No:2034429-59-7

MF:C₁₆H₁₆F₃NO₃S₂

MW:391.428352355957

CID:5335432

Update Time:2025-08-02

4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

- 4-(thiophen-3-yloxy)-1-((2-(trifluoromethyl)phenyl)sulfonyl)piperidine
- 4-thiophen-3-yloxy-1-[2-(trifluoromethyl)phenyl]sulfonylpiperidine
- 4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine
- Inchi： 1S/C16H16F3NO3S2/c17-16(18,19)14-3-1-2-4-15(14)25(21,22)20-8-5-12(6-9-20)23-13-7-10-24-11-13/h1-4,7,10-12H,5-6,8-9H2
- InChI Key： ZOVBLIZUGMXUQW-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C(F)(F)F)(N1CCC(CC1)OC1=CSC=C1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 542
XLogP3: 3.9
Topological Polar Surface Area: 83.2

4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6563-0542-2μmol	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	2μmol	$57.0	2023-09-08
Life Chemicals	F6563-0542-5μmol	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	5μmol	$63.0	2023-09-08
Life Chemicals	F6563-0542-10μmol	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	10μmol	$69.0	2023-09-08
Life Chemicals	F6563-0542-20μmol	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	20μmol	$79.0	2023-09-08
Life Chemicals	F6563-0542-1mg	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	1mg	$54.0	2023-09-08
Life Chemicals	F6563-0542-2mg	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	2mg	$59.0	2023-09-08
Life Chemicals	F6563-0542-3mg	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	3mg	$63.0	2023-09-08
Life Chemicals	F6563-0542-4mg	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	4mg	$66.0	2023-09-08
Life Chemicals	F6563-0542-5mg	4-(thiophen-3-yloxy)-1-[2-(trifluoromethyl)benzenesulfonyl]piperidine	2034429-59-7	5mg	$69.0	2023-09-08
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